
3-Chlorobenzenesulfonyl Chloride: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chlorobenzenesulfonyl chloride

Cat. No.: B1346645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 3-
Chlorobenzenesulfonyl chloride. The information is curated for researchers, scientists, and

professionals in drug development, offering a consolidated resource for laboratory and

research applications.

Core Physical Properties
3-Chlorobenzenesulfonyl chloride is a colorless to light yellow liquid at room temperature,

though it can solidify into pale yellow crystals under colder conditions.[1] It possesses a

pungent and corrosive odor.[2] The compound is notable for its role as a reactive intermediate

in organic synthesis, particularly in the formation of sulfonamides, a critical functional group in

many pharmaceutical compounds.[1]

Quantitative Data Summary
The physical properties of 3-Chlorobenzenesulfonyl chloride are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₄Cl₂O₂S [3]

Molecular Weight 211.07 g/mol [3][4]

CAS Number 2888-06-4 [3][4]

Appearance
Colorless to light yellow liquid

or pale yellow crystalline solid
[1][2]

Melting Point -1.00 °C (272.15 K) to 21 °C [1][3]

Boiling Point
102-104 °C at 1 mmHg;

272.00 °C (545.15 K)
[1][3][4]

Density

1.499 g/mL at 25 °C;

Approximately 1.49 g/cm³ to

1.5900 g/cm³

[1][2][3][4]

Refractive Index n20/D 1.568 [4]

Flash Point 110 °C (230.0 °F) - closed cup [4]

Solubility

Soluble in organic solvents

such as ether, benzene,

chloroform, and

dichloromethane.[1][2] Limited

solubility in water.[1]

[1][2]

Experimental Protocols
While specific experimental documentation for determining the physical properties of 3-
Chlorobenzenesulfonyl chloride is not readily available, standard organic chemistry

methodologies are applicable.

Melting Point Determination
The melting point can be determined by packing a small amount of the solid compound into a

capillary tube and heating it slowly in a melting point apparatus, such as a Thiele tube or a

digital Mel-Temp apparatus. The temperature range from the first sign of melting to the
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complete liquefaction of the sample is recorded. A sharp melting point range (typically 0.5-

1.0°C) is indicative of a pure compound.

Boiling Point Determination
The boiling point at reduced pressure can be determined using a distillation apparatus. For

atmospheric pressure, a small amount of the liquid is heated in a fusion tube with an inverted

sealed capillary tube. The temperature at which a rapid and continuous stream of bubbles

emerges from the capillary is recorded as the boiling point.

Density Determination
The density can be measured by weighing a known volume of the liquid. A pycnometer or a

graduated cylinder and a precision balance can be used. The density is calculated by dividing

the mass of the liquid by its volume.

Solubility Determination
To determine solubility, a small, measured amount of 3-Chlorobenzenesulfonyl chloride is

added to a test tube containing a specific solvent. The mixture is agitated, and the degree of

dissolution is observed. This can be done qualitatively or quantitatively at different

temperatures.

Synthesis Pathway
3-Chlorobenzenesulfonyl chloride can be synthesized through a multi-step process starting

from 3-chloroaniline. The following diagram illustrates a common synthetic route.
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3-Chloroaniline

Diazotization
(NaNO2, HCl, 0-5 °C)

3-Chlorobenzenediazonium chloride

Sulfonation
(SO2, CuCl2)

3-Chlorobenzenesulfonyl chloride

Click to download full resolution via product page

Caption: Synthesis of 3-Chlorobenzenesulfonyl chloride from 3-Chloroaniline.
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Safety and Handling
3-Chlorobenzenesulfonyl chloride is a corrosive and hazardous chemical that requires

careful handling.[2][5] It causes severe skin burns and eye damage.[5][6] It is crucial to use

appropriate personal protective equipment (PPE), including gloves, eye protection, and

respiratory protection, especially when working in a poorly ventilated area.[1][5]

The compound is reactive with water and can release hydrochloric acid upon hydrolysis.[1][2]

Therefore, it should be stored in a cool, dry, and well-ventilated area away from moisture, heat

sources, and incompatible materials such as strong oxidizing agents and strong bases.[2][5]

Containers should be tightly sealed and made of corrosion-resistant materials.[2] In case of

contact, immediate medical attention is required. For skin contact, wash off immediately with

plenty of water after removing contaminated clothing.[5] For eye contact, rinse cautiously with

water for several minutes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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